Cas no 2306249-09-0 (tert-butyl (3S,6S)-2,2-difluoro-6-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate)

Tert-butyl (3S,6S)-2,2-difluoro-6-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate is a chiral spirocyclic compound featuring a difluorinated cyclopropane ring fused to a pyrrolidine scaffold. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, making it valuable in peptide and medicinal chemistry applications. The hydroxymethyl substituent provides a versatile handle for further functionalization, while the stereospecific (3S,6S) configuration ensures precise control in asymmetric synthesis. Its rigid spirocyclic structure contributes to conformational constraint, potentially improving binding affinity in drug design. The difluorination enhances metabolic stability and lipophilicity, making it a promising intermediate for bioactive molecule development.
tert-butyl (3S,6S)-2,2-difluoro-6-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate structure
2306249-09-0 structure
Product Name:tert-butyl (3S,6S)-2,2-difluoro-6-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate
CAS No:2306249-09-0
MF:C12H19F2NO3
MW:263.280970811844
CID:5280421
Update Time:2026-03-09

tert-butyl (3S,6S)-2,2-difluoro-6-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 5-Azaspiro[2.4]heptane-5-carboxylic acid, 1,1-difluoro-6-(hydroxymethyl)-, 1,1-dimethylethyl ester, (3S,6S)-
    • tert-butyl (3S,6S)-2,2-difluoro-6-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate
    • Inchi: 1S/C12H19F2NO3/c1-10(2,3)18-9(17)15-7-11(4-8(15)5-16)6-12(11,13)14/h8,16H,4-7H2,1-3H3/t8-,11-/m0/s1
    • InChI Key: JXPZUQUNCBYEJY-KWQFWETISA-N
    • SMILES: C1(F)(F)[C@@]2(C[C@@H](CO)N(C(OC(C)(C)C)=O)C2)C1

tert-butyl (3S,6S)-2,2-difluoro-6-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1573270-100mg
Tert-butyl (3S,6S)-1,1-difluoro-6-(hydroxymethyl)-5-azaspiro[2.4]Heptane-5-carboxylate
2306249-09-0 98%
100mg
¥8322 2023-03-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1573270-250mg
Tert-butyl (3S,6S)-1,1-difluoro-6-(hydroxymethyl)-5-azaspiro[2.4]Heptane-5-carboxylate
2306249-09-0 98%
250mg
¥11522 2023-03-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1573270-500mg
Tert-butyl (3S,6S)-1,1-difluoro-6-(hydroxymethyl)-5-azaspiro[2.4]Heptane-5-carboxylate
2306249-09-0 98%
500mg
¥16643 2023-03-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1573270-1g
Tert-butyl (3S,6S)-1,1-difluoro-6-(hydroxymethyl)-5-azaspiro[2.4]Heptane-5-carboxylate
2306249-09-0 98%
1g
¥19206 2023-03-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ9795-100MG
tert-butyl (3S,6S)-2,2-difluoro-6-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate
2306249-09-0 95%
100MG
¥ 2,402.00 2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ9795-250MG
tert-butyl (3S,6S)-2,2-difluoro-6-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate
2306249-09-0 95%
250MG
¥ 3,841.00 2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ9795-500MG
tert-butyl (3S,6S)-2,2-difluoro-6-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate
2306249-09-0 95%
500MG
¥ 6,402.00 2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ9795-1G
tert-butyl (3S,6S)-2,2-difluoro-6-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate
2306249-09-0 95%
1g
¥ 9,603.00 2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ9795-5G
tert-butyl (3S,6S)-2,2-difluoro-6-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate
2306249-09-0 95%
5g
¥ 28,809.00 2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ9795-100mg
tert-butyl (3S,6S)-2,2-difluoro-6-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate
2306249-09-0 95%
100mg
¥2402.0 2024-04-22

Additional information on tert-butyl (3S,6S)-2,2-difluoro-6-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate

tert-butyl (3S,6S)-2,2-difluoro-6-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate: A Comprehensive Overview

In the ever-evolving landscape of organic chemistry, the compound tert-butyl (3S,6S)-2,2-difluoro-6-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate stands out as a fascinating molecule with significant potential in various applications. This compound, identified by the CAS number 2306249-09-0, has garnered attention due to its unique structural properties and promising biological activities. Recent studies have shed light on its role in drug discovery and material science, making it a subject of interest for researchers worldwide.

The molecular structure of tert-butyl (3S,6S)-2,2-difluoro-6-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate is characterized by a spirocyclic framework, which is a rare and complex arrangement of rings sharing only one atom. This spiro structure contributes to its stability and unique reactivity. The presence of fluorine atoms at the 2-position introduces electronic effects that can influence its interaction with biological systems. Additionally, the hydroxymethyl group at position 6 adds hydrophilic properties, enhancing its solubility and bioavailability.

Recent advancements in computational chemistry have allowed researchers to model the behavior of this compound in various environments. For instance, molecular dynamics simulations have revealed that the spirocyclic core exhibits remarkable flexibility, enabling it to adopt multiple conformations. This flexibility is crucial for its potential use as a scaffold in drug design, where molecules need to bind to diverse target sites with high specificity.

In terms of synthesis, the compound can be prepared through a multi-step process involving advanced organic reactions such as ring-closing metathesis and stereoselective fluorination. These methods ensure the preservation of stereochemistry at the 3S and 6S positions, which are critical for its biological activity. The use of tert-butyl ester groups further facilitates purification and handling during the synthesis process.

The biological evaluation of tert-butyl (3S,6S)-2,2-difluoro-6-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate has shown promising results in preliminary assays. It has demonstrated moderate inhibitory activity against several enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. These findings suggest its potential as a lead compound for developing treatments for Alzheimer's disease and related conditions.

Beyond pharmacology, this compound has also been explored in materials science for its ability to form self-assembled monolayers on various substrates. Its spirocyclic structure allows for strong intermolecular interactions, making it a candidate for applications in nanotechnology and surface coatings.

In conclusion, tert-butyl (3S,6S)-2,2-difluoro-6-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate represents a compelling example of how complex molecular architectures can lead to innovative solutions in science and medicine. With ongoing research unraveling its full potential, this compound continues to be a focal point for interdisciplinary studies.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd